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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Tebufenozide-d9, the deuterated

analog of the insecticide Tebufenozide. It details the chemical structure, physicochemical

properties, and known biological activities of this compound. The guide is intended for

researchers, scientists, and professionals in drug development who are interested in the

application of isotopically labeled compounds in metabolic studies, as analytical standards, or

in the investigation of insecticide resistance and mode of action. While specific experimental

data for the deuterated form is limited in publicly accessible literature, this guide compiles the

available information and extrapolates from the extensive data on its non-deuterated

counterpart, Tebufenozide.

Chemical Structure and Properties
Tebufenozide-d9 is a synthetic insect growth regulator and a deuterated analog of

Tebufenozide. The deuterium labeling is located on the two methyl groups of the 3,5-

dimethylbenzoyl moiety and on the tert-butyl group.
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IUPAC Name: N'-tert-butyl-N'-(3,5-di(trideuteriomethyl)benzoyl)-4-ethylbenzohydrazide[1][2]

[3]

CAS Number: 2469006-89-9[2][3]

Chemical Formula: C₂₂H₁₉D₉N₂O₂[2][3]

Molecular Weight: 361.53 g/mol [1]

Physicochemical Properties:

A comprehensive summary of the known physicochemical properties of Tebufenozide-d9 is

presented in Table 1. Data for the non-deuterated form, Tebufenozide, is included for

comparison, as the properties are expected to be very similar.

Property Tebufenozide-d9 Tebufenozide

Molecular Formula C₂₂H₁₉D₉N₂O₂ C₂₂H₂₈N₂O₂[4]

Molecular Weight 361.53 g/mol [1] 352.47 g/mol [4]

CAS Number 2469006-89-9[2][3] 112410-23-8[4]

Melting Point Not available 191 °C[4]

Solubility in Water Not available 0.83 mg/L[4]

Appearance Not available White to off-white solid

Spectroscopic Data
Detailed experimental spectroscopic data for Tebufenozide-d9, including ¹H NMR, ¹³C NMR,

and mass spectrometry, are not readily available in the public domain. Commercial suppliers of

Tebufenozide-d9 as a reference standard may provide a certificate of analysis with this

information. For reference, the spectroscopic data for the non-deuterated Tebufenozide is well-

documented.[4]
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A detailed, publicly available experimental protocol for the synthesis of Tebufenozide-d9 could

not be identified in the performed search. The synthesis of deuterated compounds typically

involves the use of deuterated starting materials or reagents in a synthetic route analogous to

that of the non-deuterated compound. General synthetic strategies for Tebufenozide and its

analogs have been published, which could potentially be adapted for the synthesis of the

deuterated version.[5][6][7]

General Synthetic Approach for Tebufenozide Analogues:

The synthesis of diacylhydrazine insecticides like Tebufenozide generally involves the reaction

of a substituted benzoic acid chloride with a substituted hydrazine. For Tebufenozide-d9, this

would likely involve the use of 3,5-bis(trideuteriomethyl)benzoic acid and N'-tert-butyl-4-

ethylbenzohydrazide, with the tert-butyl group also being deuterated.

Biological Activity and Signaling Pathways
Tebufenozide acts as a potent and selective ecdysone receptor agonist in lepidopteran insects.

[8][9][10] Ecdysone is a crucial steroid hormone that regulates molting and metamorphosis. By

mimicking the action of ecdysone, Tebufenozide binds to the ecdysone receptor complex,

leading to a premature and lethal molt.[8][9][11]

4.1. Ecdysone Receptor Signaling Pathway:

The binding of Tebufenozide to the ecdysone receptor (EcR) and its heterodimeric partner,

ultraspiracle protein (USP), triggers a cascade of gene expression that initiates the molting

process. This ultimately leads to the insect's death due to an inability to complete the molt

properly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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